Cas no 850793-26-9 (Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl-)

Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl- structure
850793-26-9 structure
Product name:Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl-
CAS No:850793-26-9
MF:C15H13O3F
MW:260.26
CID:4229683
PubChem ID:57894183

Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(3-fluoro-5-methoxyphenoxy)-2-methyl-
    • SCHEMBL4517156
    • DTXSID401214000
    • 4-(3-Fluoro-5-methoxy-phenoxy)-2-methyl-benzaldehyde
    • KNLYBYVJKVNQRR-UHFFFAOYSA-N
    • 850793-26-9
    • Inchi: InChI=1S/C15H13FO3/c1-10-5-13(4-3-11(10)9-17)19-15-7-12(16)6-14(8-15)18-2/h3-9H,1-2H3
    • InChI Key: KNLYBYVJKVNQRR-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 260.08487243Da
  • Monoisotopic Mass: 260.08487243Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 3.3

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd